Cas no 402497-58-9 (4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid)
4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4,6-Dimethoxy-2-pyrimidinyl)methoxy]benzoic acid
- 4-(4,6-DIMETHOXYPYRIMIDIN-2-YLMETHOXY)BENZOIC ACID
- 4-[(4,6-DIMETHOXYPYRIMIDIN-2-YL)METHOXY]BENZOIC ACID
- 4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid
-
- MDL: MFCD01567897
- Inchi: 1S/C14H14N2O5/c1-19-12-7-13(20-2)16-11(15-12)8-21-10-5-3-9(4-6-10)14(17)18/h3-7H,8H2,1-2H3,(H,17,18)
- InChI Key: RPJJCYOYFVFMFI-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)O)=CC=1)CC1N=C(C=C(N=1)OC)OC
4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D463028-2.5mg |
4-[(4,6-Dimethoxypyrimidin-2-Yl)Methoxy]Benzoic Acid |
402497-58-9 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D463028-5mg |
4-[(4,6-Dimethoxypyrimidin-2-Yl)Methoxy]Benzoic Acid |
402497-58-9 | 5mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D463028-25mg |
4-[(4,6-Dimethoxypyrimidin-2-Yl)Methoxy]Benzoic Acid |
402497-58-9 | 25mg |
$ 185.00 | 2022-06-05 | ||
| Apollo Scientific | OR4058-50mg |
4-[(4,6-Dimethoxypyrimidin-2-yl)methoxy]benzoic acid |
402497-58-9 | 50mg |
£29.00 | 2025-02-20 | ||
| Apollo Scientific | OR4058-250mg |
4-[(4,6-Dimethoxypyrimidin-2-yl)methoxy]benzoic acid |
402497-58-9 | 250mg |
£238.00 | 2023-04-19 | ||
| abcr | AB243795-50 mg |
4-[(4,6-Dimethoxypyrimidin-2-yl)methoxy]benzoic acid |
402497-58-9 | 50mg |
€143.20 | 2023-04-27 | ||
| abcr | AB243795-50mg |
4-[(4,6-Dimethoxypyrimidin-2-yl)methoxy]benzoic acid; . |
402497-58-9 | 50mg |
€91.50 | 2025-02-14 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403083-50mg |
4-((4,6-Dimethoxypyrimidin-2-yl)methoxy)benzoic acid |
402497-58-9 | 97% | 50mg |
¥822.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403083-250mg |
4-((4,6-Dimethoxypyrimidin-2-yl)methoxy)benzoic acid |
402497-58-9 | 97% | 250mg |
¥3667.00 | 2024-05-15 |
4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid
4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid: A Comprehensive Overview
4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid, also known by its CAS registry number CAS No. 402497-58-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring with methoxy and benzoic acid functionalities. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.
The structure of 4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid consists of a pyrimidine core substituted with two methoxy groups at the 4 and 6 positions. This core is further connected to a methoxybenzoic acid moiety via a methylene group. The presence of the pyrimidine ring introduces aromaticity and potential hydrogen bonding capabilities, while the methoxy groups enhance solubility and stability. The benzoic acid group adds acidity and the potential for forming salts or esters, which are often desirable in pharmaceutical applications.
Recent studies have highlighted the potential of 4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid in drug discovery. Researchers have explored its role as a lead compound in the development of new therapeutic agents. For instance, its ability to modulate specific biological targets, such as kinases or receptors, has been investigated in preclinical models. These studies suggest that the compound may have applications in treating conditions such as cancer, inflammation, or neurodegenerative diseases.
In addition to its pharmacological potential, 4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid has also been studied for its chemical reactivity and synthetic utility. Its structure makes it an attractive building block for constructing more complex molecules. For example, it can serve as a precursor for synthesizing heterocyclic compounds or for exploring novel reaction pathways in organic synthesis.
The synthesis of 4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. Key steps often include nucleophilic substitutions, condensation reactions, and oxidation processes. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.
From an environmental standpoint, the compound's biodegradability and toxicity have been assessed in preliminary studies. These assessments are crucial for determining its suitability for large-scale production and application in various industries. While more comprehensive studies are needed, initial findings suggest that it may exhibit moderate environmental impact under controlled conditions.
In conclusion, 4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its potential applications span drug discovery, material science, and beyond. As research progresses, this compound is expected to contribute significantly to the development of innovative solutions across multiple disciplines.
402497-58-9 (4-(4,6-Dimethoxypyrimidin-2-Yl)MethoxyBenzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)